![molecular formula C13H17NO5S B7557070 2-[Cyclopropylmethyl-(2-methoxyphenyl)sulfonylamino]acetic acid](/img/structure/B7557070.png)
2-[Cyclopropylmethyl-(2-methoxyphenyl)sulfonylamino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[Cyclopropylmethyl-(2-methoxyphenyl)sulfonylamino]acetic acid, also known as CMS121, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CMS121 belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been found to exhibit potent anti-inflammatory and analgesic properties.
Scientific Research Applications
2-[Cyclopropylmethyl-(2-methoxyphenyl)sulfonylamino]acetic acid has been studied extensively for its potential therapeutic applications in various diseases, including inflammation, pain, and cancer. In preclinical studies, this compound has shown promising results in reducing inflammation and pain in animal models of arthritis and neuropathic pain. Moreover, this compound has been found to exhibit anticancer properties by inhibiting the growth of cancer cells in vitro and in vivo.
Mechanism of Action
The mechanism of action of 2-[Cyclopropylmethyl-(2-methoxyphenyl)sulfonylamino]acetic acid involves its ability to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting COX-2 activity, this compound reduces the production of prostaglandins, leading to a decrease in inflammation and pain. Additionally, this compound has been found to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates gene expression involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. Moreover, this compound has been found to reduce the expression of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α), and increase the expression of anti-inflammatory cytokines, such as interleukin-10 (IL-10). Furthermore, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to a decrease in cancer cell proliferation and growth.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[Cyclopropylmethyl-(2-methoxyphenyl)sulfonylamino]acetic acid is its potent anti-inflammatory and analgesic effects, which make it a promising candidate for the development of new drugs for the treatment of inflammation and pain. Moreover, this compound has been found to exhibit anticancer properties, which make it a potential candidate for the development of new anticancer drugs. However, one of the limitations of this compound is its low solubility in water, which makes it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 2-[Cyclopropylmethyl-(2-methoxyphenyl)sulfonylamino]acetic acid. One of the directions is to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo to determine its efficacy and safety as a potential drug candidate. Additionally, further studies are needed to investigate the potential use of this compound in the treatment of other diseases, such as neurodegenerative diseases and autoimmune diseases. Furthermore, the development of new analogs of this compound with improved solubility and potency could lead to the discovery of new drugs with better therapeutic potential.
Synthesis Methods
The synthesis of 2-[Cyclopropylmethyl-(2-methoxyphenyl)sulfonylamino]acetic acid involves a multi-step process that begins with the reaction of 2-methoxybenzenesulfonyl chloride with cyclopropylmethylamine to yield 2-methoxyphenylsulfonylcyclopropylmethanamine. This intermediate is then reacted with chloroacetic acid in the presence of a base to produce this compound. The final product is purified using column chromatography.
properties
IUPAC Name |
2-[cyclopropylmethyl-(2-methoxyphenyl)sulfonylamino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO5S/c1-19-11-4-2-3-5-12(11)20(17,18)14(9-13(15)16)8-10-6-7-10/h2-5,10H,6-9H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBEKMXXXBYXVGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1S(=O)(=O)N(CC2CC2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.